Cas no 451460-00-7 (3-Amino-3-(1H-indol-2-yl)propanoic acid)

3-Amino-3-(1H-indol-2-yl)propanoic acid is a non-proteinogenic amino acid derivative featuring an indole moiety, which confers unique biochemical properties. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and bioactive molecules. Its structural similarity to tryptophan makes it useful for studying enzyme-substrate interactions and designing inhibitors. The presence of both amino and carboxyl functional groups allows for versatile chemical modifications, enabling applications in medicinal chemistry and drug discovery. High purity and well-defined stereochemistry ensure reproducibility in research settings. Its stability under standard laboratory conditions further enhances its utility as a building block for complex molecular architectures.
3-Amino-3-(1H-indol-2-yl)propanoic acid structure
451460-00-7 structure
Product Name:3-Amino-3-(1H-indol-2-yl)propanoic acid
CAS No:451460-00-7
MF:C11H12N2O2
MW:204.225182533264
CID:1088964
PubChem ID:23994331
Update Time:2025-10-29

3-Amino-3-(1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-3-(1H-indol-2-yl)propanoic acid
    • Oprea1_406857
    • STL284673
    • DTXSID30635980
    • BTA46000
    • AKOS022133390
    • 3-amino-3-(1H-indol-2-yl)propanoicacid
    • BS-4146
    • CS-0345617
    • EN300-1870733
    • 451460-00-7
    • Inchi： 1S/C11H12N2O2/c12-8(6-11(14)15)10-5-7-3-1-2-4-9(7)13-10/h1-5,8,13H,6,12H2,(H,14,15)
    • InChI Key： JPZWSQYPJFVDMA-UHFFFAOYSA-N
    • SMILES： OC(CC(C1=CC2C=CC=CC=2N1)N)=O

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 79.1Ų

3-Amino-3-(1H-indol-2-yl)propanoic acid Pricemore >>

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